Cas no 884738-31-2 (3-Thiophenecarbonitrile, 2-amino-4-methoxy-5-propyl-)

• Product Name: 3-Thiophenecarbonitrile, 2-amino-4-methoxy-5-propyl-
• CAS No: 884738-31-2
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• CID: 4290966
• Update Time: 2026-04-14

3-Thiophenecarbonitrile, 2-amino-4-methoxy-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarbonitrile, 2-amino-4-methoxy-5-propyl-

Additional information on 3-Thiophenecarbonitrile, 2-amino-4-methoxy-5-propyl-

Professional Introduction to 3-Thiophenecarbonitrile, 2-amino-4-methoxy-5-propyl- (CAS No. 884738-31-2)

3-Thiophenecarbonitrile, 2-amino-4-methoxy-5-propyl-, identified by the Chemical Abstracts Service Number (CAS No.) 884738-31-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of an amino group at the 2-position, a methoxy group at the 4-position, and a propyl group at the 5-position, contribute to its unique chemical properties and biological relevance.

In recent years, there has been a growing interest in thiophene-based compounds due to their role as key intermediates in the synthesis of various pharmacologically active agents. The< strong> amino and< strong> methoxy substituents in 3-Thiophenecarbonitrile, 2-amino-4-methoxy-5-propyl-, enhance its reactivity and make it a valuable building block for further chemical modifications. These modifications can lead to the development of novel compounds with enhanced therapeutic efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. Thiophene derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The< strong> propyl group in this compound not only contributes to its structural complexity but also influences its pharmacokinetic behavior, making it an attractive candidate for further investigation.

Current research in the field of medicinal chemistry has highlighted the importance of< strong> 3-Thiophenecarbonitrile, 2-amino-4-methoxy-5-propyl- as a precursor for designing new therapeutic agents. For instance, studies have demonstrated its utility in the synthesis of small-molecule inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and neurodegenerative disorders. The ability to functionalize this compound at multiple positions allows chemists to tailor its properties for specific biological targets.

The< strong> amino group at the 2-position of the thiophene ring is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. This feature makes it an excellent candidate for designing molecules that can interact with proteins and enzymes in a highly specific manner. Additionally, the< strong> methoxy group at the 4-position can influence electronic distribution across the molecule, affecting its binding affinity and metabolic stability.

In terms of synthetic methodologies, 3-Thiophenecarbonitrile, 2-amino-4-methoxy-5-propyl-, can be synthesized through various routes involving condensation reactions, cyclization processes, and functional group transformations. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to introduce additional substituents into the thiophene core with high precision. These synthetic advancements have enabled researchers to explore new chemical space and discover novel bioactive compounds.

The< strong> propyl group at the 5-position adds another layer of complexity to this molecule, influencing its solubility profile and interactions with biological membranes. This feature is particularly important when considering drug delivery systems and formulations designed to enhance bioavailability and target specificity. By carefully optimizing the placement and type of substituents on the thiophene ring, chemists can develop compounds that exhibit desirable pharmacological properties.

Recent studies have also explored the use of computational methods to predict the biological activity of thiophene derivatives like< strong> 3-Thiophenecarbonitrile, 2-amino-4-methoxy-5-propyl-. Molecular docking simulations and quantum mechanical calculations have provided valuable insights into how these compounds interact with biological targets at the molecular level. These computational approaches complement experimental efforts by allowing researchers to screen large libraries of compounds virtualy before conducting labor-intensive synthesis and biological testing.

The pharmaceutical industry has shown particular interest in thiophene-based compounds due to their broad spectrum of biological activities. For example, derivatives of thiophene have been investigated for their potential use in treating infectious diseases caused by resistant bacteria strains. The structural versatility of< strong> 3-Thiophenecarbonitrile, 2-amino-4-methoxy-5-propyl-, with its combination of< strong> amino,< strong> methoxy, and< strong> propyl groups, makes it a promising candidate for developing novel antibiotics or antiviral agents.

Another area where this compound has shown promise is in the treatment of chronic inflammatory diseases such as rheumatoid arthritis. Studies have indicated that certain thiophene derivatives can modulate inflammatory pathways by inhibiting key enzymes involved in pro-inflammatory cytokine production. The presence of both polar< strong> amino and< strong> methoxy groups enhances its ability to interact with biological targets while maintaining good solubility in both aqueous and lipid environments.

In conclusion,< strong>3-Thiophenecarbonitrile, 2-amino-4-methoxy-5-propyl-, CAS No. 884738-31-2 is a versatile organic compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent scaffold for designing bioactive molecules targeting various diseases. Advances in synthetic chemistry and computational biology continue to expand our understanding of how thiophene derivatives can be harnessed for therapeutic purposes.